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Compound of Interest

Compound Name: Calcitriol-13C3

Cat. No.: B11939766

An In-depth Technical Guide on the Core Physical and Chemical Properties, Experimental
Protocols, and Signaling Pathways of Calcitriol-13C3.

This technical guide provides a comprehensive overview of the stable isotope-labeled form of
Calcitriol, Calcitriol-13C3. Designed for researchers, scientists, and professionals in drug
development, this document details the essential physical and chemical properties, outlines
relevant experimental methodologies, and illustrates the key signaling pathways associated
with this compound.

Core Physical and Chemical Properties

Calcitriol-13C3 is the isotopically labeled version of Calcitriol, the biologically active form of
vitamin D. The incorporation of three carbon-13 isotopes makes it a valuable tool for a range of
research applications, particularly in metabolic studies and as an internal standard for
guantitative analysis. While specific experimental data for some physical properties of the
13C3-labeled variant are not widely published, the fundamental characteristics are expected to
be highly similar to those of unlabeled Calcitriol.

Table 1: Physical and Chemical Properties of Calcitriol-13C3
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Property Value Source
Molecular Formula C2413C3H3803 [1112]
Molecular Weight 413.57 g/mol [1]
Appearance Liquid [1]
Color Colorless to light yellow [1]
Purity >97.0% [1]

N -20°C, protect from light,
Storage Conditions ) [1]
stored under nitrogen

o Soluble (solution provided at
Solubility (in Ethanol) ] [3]
12.09 uM in 1 mL)

Table 2: Physical and Chemical Properties of Unlabeled Calcitriol (for reference)

Property Value Source
Molecular Formula C27H4403 [4115]
Molecular Weight 416.64 g/mol [4]
Appearance White to off-white solid powder  [6]
Melting Point 119-121 °C [4]

Soluble in organic solvents

Solubility such as ethanol, methanol, [6][7]
and DMSO.
Stability Sensitive to air and light. [7]

Experimental Protocols

The characterization and quantification of Calcitriol-13C3 involve standard analytical
techniques utilized for isotopically labeled compounds. The following protocols are based on
established methods for Calcitriol analysis and are directly applicable to its 13C3 variant.
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Purity and Identity Confirmation by High-Performance
Liquid Chromatography (HPLC)

HPLC is a fundamental technique for assessing the purity of Calcitriol-13C3 and separating it
from potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A C18 reversed-phase column is commonly used (e.g., 4.6 x 150 mm, 2.7 pm
particle size).[8]

o Mobile Phase: A gradient elution using a mixture of acetonitrile and water is often employed.
For example, a gradient with 10% acetonitrile in water as mobile phase A and pure
acetonitrile as mobile phase B.[8]

* Flow Rate: A typical flow rate is around 1.2 mL/min.[8]
o Detection: UV detection at a wavelength of 265 nm.[8]

o Sample Preparation: The Calcitriol-13C3 sample is dissolved in a suitable organic solvent,
such as ethanol or the mobile phase, to an appropriate concentration.

Structural Confirmation and Isotopic Enrichment by
Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight of Calcitriol-13C3, thereby
verifying the incorporation of the three 13C atoms, and for its quantification in biological
matrices.

 Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight
(Q-TOF) or an Orbitrap mass spectrometer, coupled with a liquid chromatography system
(LC-MS).

 lonization Source: Electrospray ionization (ESI) is a common ionization technique.[9]

e Analysis Mode: The analysis is performed in full scan mode to determine the mass-to-charge
ratio (m/z) of the parent ion. The expected m/z for the protonated molecule [M+H]* of
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Calcitriol-13C3 would be approximately 414.57.

e Fragmentation Analysis (MS/MS): Tandem mass spectrometry (MS/MS) can be used to
generate a fragmentation pattern, which serves as a fingerprint for structural confirmation.
The fragmentation pattern of Calcitriol-13C3 will be similar to that of unlabeled Calcitriol,
with a mass shift of 3 Da in fragments containing the labeled carbon atoms.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure and is essential
for confirming the exact positions of the 13C labels.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o Sample Preparation: The Calcitriol-13C3 sample is dissolved in a suitable deuterated
solvent (e.g., CDCls or DMSO-ds).

e 'H NMR: The proton NMR spectrum will show the signals of the hydrogen atoms in the
molecule. The coupling patterns can help to confirm the overall structure.

e 13C NMR: The carbon-13 NMR spectrum is particularly important. The signals corresponding
to the three 13C-labeled carbon atoms will be significantly enhanced in intensity, confirming
their presence and location within the molecule.

Mandatory Visualizations
Signaling Pathways of Calcitriol

Calcitriol exerts its biological effects through both genomic and non-genomic pathways. The
primary mechanism involves the activation of the Vitamin D Receptor (VDR), a nuclear
transcription factor.[10]
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Caption: Genomic signaling pathway of Calcitriol.

Experimental Workflow for Characterization of Calcitriol-
13C3

The following diagram illustrates a typical workflow for the characterization and use of

Calcitriol-13C3 in a research setting.
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Caption: A typical experimental workflow for Calcitriol-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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